Cas no 932304-14-8 (ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate
• CAS No: 932304-14-8
• MF: C₁₇H₁₄ClNO₄S₂
• MW: 395.88036108017
• CID: 5442052
• PubChem ID: 16832200
• Update Time: 2025-10-29

ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[(2-chlorophenyl)amino]sulfonyl]benzo[b]thiophene-2-carboxylate
• STL096010
• AKOS002030514
• ethyl 3-(N-(2-chlorophenyl)sulfamoyl)benzo[b]thiophene-2-carboxylate
• 932304-14-8
• F3222-0599
• ethyl 3-[(2-chlorophenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• CCG-181501
• ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate

• Inchi： 1S/C17H14ClNO4S2/c1-2-23-17(20)15-16(11-7-3-6-10-14(11)24-15)25(21,22)19-13-9-5-4-8-12(13)18/h3-10,19H,2H2,1H3
• InChI Key： ZQWJEPYSFLFERG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NS(C1=C(C(=O)OCC)SC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 395.0052780g/mol
• Monoisotopic Mass: 395.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.0±60.0 °C(Predicted)
• pka: 6.98±0.50(Predicted)

Additional information on ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate

Recent Advances in the Study of Ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 932304-14-8)

Ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 932304-14-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and anti-inflammatory effects. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action and potential applications in drug development.

The synthesis of ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate involves a multi-step process that includes the sulfamoylation of the benzothiophene core followed by esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Structural elucidation through techniques such as NMR spectroscopy and X-ray crystallography has confirmed the presence of key functional groups that are critical for its biological activity.

One of the most promising aspects of this compound is its ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme that plays a central role in inflammation and pain. These findings suggest that this compound could serve as a lead structure for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, recent research has explored the potential of ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate in other therapeutic areas. Preliminary studies have indicated that this compound may also possess antimicrobial and anticancer activities, although further investigation is required to fully understand its mechanism of action in these contexts. The versatility of this molecule highlights its potential as a valuable tool in drug discovery and development.

Despite these promising findings, challenges remain in the optimization of ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the design of analogs with improved pharmacokinetic properties and the exploration of combination therapies to enhance therapeutic outcomes.

In conclusion, ethyl 3-(2-chlorophenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 932304-14-8) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanism of action and optimize its pharmacological profile will be essential for translating these findings into clinically relevant therapies.